Cas no 566154-70-9 (1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 566154-70-9
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD08133402
• CID: 1602655
• PubChem ID: 10286018
• Update Time: 2025-10-31

1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(2-naphthalenyl)-5-oxo-
• 1-(2-Naphthyl)-5-oxo-pyrrolidine-3-carboxylic acid
• SCHEMBL5842375
• 566154-70-9
• MFCD08133402
• 1-naphthalen-2-yl-5-oxopyrrolidine-3-carboxylic acid
• AKOS016042383
• 1-(naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• NS-03866
• BBL007559
• CS-0315825
• STK506751
• AG-205/06917046
• 1-(2-naphthyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylicacid
• 1-(2-naphthyl)-5-oxopyrrolidine-3-carboxylic acid
• AKOS000345856
• 1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD08133402
• Inchi： 1S/C15H13NO3/c17-14-8-12(15(18)19)9-16(14)13-6-5-10-3-1-2-4-11(10)7-13/h1-7,12H,8-9H2,(H,18,19)
• InChI Key： FVBSOAINVQLYHJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 580.7±43.0 °C at 760 mmHg
• Flash Point: 305.0±28.2 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid

1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 566154-70-9, commonly referred to as 1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and features a unique structure that combines a naphthyl group with a pyrrolidine ring. The presence of the 5-oxo group and the carboxylic acid functional group imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid in drug development. Its structure allows for interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding. Researchers have explored its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for therapeutic agents. The naphthyl group is known for its lipophilic properties, which enhance bioavailability, while the pyrrolidine ring contributes to structural rigidity and hydrogen bonding capabilities.

In addition to its biological applications, this compound has shown promise in materials science. The combination of aromaticity from the naphthyl group and the cyclic amide structure makes it suitable for use in advanced materials such as polymers and self-healing coatings. Recent advancements in polymer chemistry have demonstrated how 1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid can be incorporated into polymeric networks to enhance mechanical properties and thermal stability.

The synthesis of 1-(Naphthalen-2-yl)-5-oxopyrrolidine-3-carboxylic Acid involves a multi-step process that typically begins with the preparation of intermediates such as naphthyl alcohols or ketones. Modern synthetic strategies often employ catalytic asymmetric synthesis to achieve high enantioselectivity, which is crucial for applications in pharmaceuticals. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of 1-(Naphthalen-2-yl)-5 oxopyrrolidine 3 carboxylic acid is essential for assessing its ecological footprint. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less complex molecules. This knowledge is vital for designing sustainable manufacturing processes and ensuring that waste management practices align with environmental regulations.

Looking ahead, the future of 1-(Naphthalen 2 yl) 5 oxopyrrolidine 3 carboxylic acid lies in its ability to bridge multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in both academic research and industrial applications. As researchers continue to uncover new properties and functionalities, this compound will undoubtedly contribute to groundbreaking innovations across various sectors.